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Compound of Interest

Compound Name: Stearyltrimethylammonium

Cat. No.: B1193908

For Researchers, Scientists, and Drug Development Professionals

Stearyltrimethylammonium, commonly found as Stearyltrimethylammonium Chloride
(STAC) or Octadecyltrimethylammonium Chloride (OTAC), is unequivocally a cationic
surfactant. Its classification stems from the molecular structure, which features a positively
charged quaternary ammonium group as its hydrophilic head. This comprehensive guide
delves into the core technical aspects of this versatile compound, presenting its
physicochemical properties, detailed experimental protocols, and key applications relevant to
research and pharmaceutical development.

Core Concepts: Structure and Mechanism of Action

Stearyltrimethylammonium's surfactant properties are dictated by its amphiphilic nature. The
molecule consists of two primary moieties:

e Along, 18-carbon alkyl chain (the stearyl group) which forms a nonpolar, hydrophobic "tail."

o A trimethylammonium group, which is a quaternary ammonium salt, forming a polar,
positively charged, hydrophilic "head."

This structure drives the molecule to align at interfaces, such as oil-water or air-water, reducing
surface tension. The cationic nature of the head group is crucial; it electrostatically interacts
with and adsorbs onto negatively charged surfaces, a key mechanism for its function as a
conditioning agent, emulsifier, and dispersant.[1]
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Physicochemical and Surfactant Properties

Quantitative data for stearyltrimethylammonium chloride (STAC) are summarized below for

clear reference and comparison.

Table 1: Physicochemical Properties of Stearyltrimethylammonium Chloride

Property Value Reference(s)
Chemical Formula C21H46CIN [2]
Molecular Weight 348.05 g/mol [2]
White to off-white crystalline
Appearance _ [1]
solid or waxy powder
Melting Point ~60-70 °C [1]
Boiling Point >200 °C [1]
Density ~1.0 g/cm3 (at 20 °C) [1]
Soluble in water and organic
Solubility solvents like ethanol and [1]

acetone

A critical parameter for any surfactant is its Critical Micelle Concentration (CMC), the

concentration above which surfactant monomers self-assemble into micelles.[3] This is a

fundamental property for applications involving solubilization and the formation of stable

emulsions.

Table 2: Surfactant Properties of Stearyltrimethylammonium Chloride (OTAC)

Property Value Conditions Reference(s)
Critical Micelle In aqueous solution at

, 1 mM
Concentration (CMC) 25°C
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The process of micellization is a key logical relationship in surfactant science. Below the CMC,
surfactant molecules exist as individual monomers. As the concentration increases to the CMC,
these monomers aggregate to form spherical or cylindrical structures, shielding their
hydrophobic tails from the aqueous environment.

Above CMC

Below CMC

Micelle

Click to download full resolution via product page
Diagram of micelle formation above the CMC.

Experimental Protocols

Detailed methodologies are crucial for reproducible scientific outcomes. The following sections
provide protocols for the synthesis of stearyltrimethylammonium chloride and a common

application.

Synthesis of Stearyltrimethylammonium Chloride
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The industrial synthesis of STAC is often achieved via the Menshutkin reaction, which involves
the quaternization of a tertiary amine.[1]
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Workflow for the synthesis of STAC.

Objective: To synthesize stearyltrimethylammonium chloride from stearylamine and
trimethylammonium chloride.

Materials:

o Stearylamine (Octadecylamine)

e Trimethylammonium chloride

o Ethanol (or other suitable polar solvent)

e Reaction flask with reflux condenser and magnetic stirrer

e Heating mantle

« Filtration apparatus (e.g., Buchner funnel)

o Recrystallization solvent (e.g., acetone)

Procedure:

e Preparation: In a round-bottom flask, dissolve stearylamine in a suitable volume of ethanol.

o Addition of Reagents: Add a stoichiometric equivalent of trimethylammonium chloride to the
solution.

o Reaction: Heat the mixture to a reflux temperature of 60-80°C with continuous stirring. The
reaction progress can be monitored by techniques such as thin-layer chromatography (TLC).

o Cooling and Precipitation: Once the reaction is complete, cool the mixture to room
temperature, and then further cool in an ice bath to induce precipitation of the product.

o Separation: Collect the crude product by vacuum filtration and wash the solid with a small
amount of cold ethanol to remove unreacted starting materials and impurities.

« Purification: Purify the crude product by recrystallization from a suitable solvent like acetone
to obtain the final, pure stearyltrimethylammonium chloride.
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e Drying: Dry the purified product under vacuum to remove residual solvent.

Application: Dispersion of Multi-Walled Carbon
Nanotubes (MWCNTS)

The strong van der Waals forces between carbon nanotubes cause them to agglomerate into
bundles, hindering their application. Cationic surfactants like STAC are effective at dispersing

these bundles in aqueous solutions.[4]

Start:
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Experimental workflow for MWCNT dispersion.

Objective: To prepare a stable aqueous dispersion of MWCNTs using STAC as a dispersing

agent.

Materials:

Multi-walled carbon nanotubes (MWCNTS)

Stearyltrimethylammonium chloride (STAC)

Deionized water

Ultrasonicator (probe type recommended for higher energy)

Centrifuge

Procedure:

Preparation of Surfactant Solution: Prepare an aqueous solution of STAC. A typical starting
concentration is above its CMC (e.g., 5-10 mM).

Addition of CNTs: Add a specific weight of MWCNTSs to the STAC solution. A common weight
ratio of surfactant to CNTs is 10:1, but this may require optimization.[5]

Dispersion by Sonication: Immerse the vial containing the mixture in a cooling bath (to
prevent overheating) and apply high-energy ultrasonication. A probe sonicator is generally
more effective than a bath sonicator. Sonication times can range from 30 minutes to several
hours. This step provides the energy needed to overcome the van der Waals forces between
the nanotubes.

Removal of Aggregates: After sonication, centrifuge the dispersion at a moderate speed
(e.g., 5,000-10,000 g) for 30-60 minutes. This will pellet any remaining large bundles and
catalyst impurities.
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o Collection of Dispersion: Carefully decant the supernatant, which contains the well-
dispersed, individualized MWCNTs stabilized by STAC. The quality of the dispersion can be
assessed by techniques like UV-Vis spectroscopy.

Applications in Research and Drug Development

The unique properties of stearyltrimethylammonium lend it to a variety of specialized
applications:

» Hair and Skin Conditioning: In cosmetics, its positive charge allows it to adsorb onto the
negatively charged surfaces of hair and skin, providing conditioning, softening, and antistatic
effects.[1]

» Fabric Softeners: Similar to its role in hair care, it is used in the textile industry as a fabric
softener and antistatic agent.[1]

» Emulsifier and Dispersant: It is an effective emulsifier for creating stable oil-in-water
emulsions and for dispersing materials like MWCNTSs or in asphalt formulations.[1][4]

e Biocide and Disinfectant: Quaternary ammonium compounds, including STAC, exhibit
antimicrobial properties and are used as disinfectants.

» Phase Transfer Catalyst: In organic synthesis, it can facilitate the reaction between reactants
located in different immiscible phases.

» Drug Delivery: As a cationic lipid, it is a component of interest for formulating lipid-based
drug delivery systems, such as nanoparticles or liposomes. These cationic systems can
interact with negatively charged cell membranes, potentially enhancing cellular uptake of
encapsulated therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.researchgate.net/publication/264096783_Sizes_and_Structures_of_Micelles_of_Cationic_Octadecyl_Trimethyl_Ammonium_Chloride_and_Anionic_Ammonium_Dodecyl_Sulfate_Surfactants_in_Aqueous_Solutions
https://webbook.nist.gov/cgi/cbook.cgi?ID=112-03-8
https://en.wikipedia.org/wiki/Critical_micelle_concentration
http://old.vscht.cz/fch/tresen/tul/jp407532j.pdf
https://www.scribd.com/document/957256719/Formulating-Stable-Dispersions-of-Carbon-Nanotubes-Surfactants-Solvents-And-Techniques
https://www.benchchem.com/product/b1193908#is-stearyltrimethylammonium-a-cationic-or-anionic-surfactant
https://www.benchchem.com/product/b1193908#is-stearyltrimethylammonium-a-cationic-or-anionic-surfactant
https://www.benchchem.com/product/b1193908#is-stearyltrimethylammonium-a-cationic-or-anionic-surfactant
https://www.benchchem.com/product/b1193908#is-stearyltrimethylammonium-a-cationic-or-anionic-surfactant
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1193908?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

